Cas no 2171823-07-5 ({1-(4-bromo-3-fluorophenyl)methylazetidin-2-yl}methanamine)

• Product Name: {1-(4-bromo-3-fluorophenyl)methylazetidin-2-yl}methanamine
• CAS No: 2171823-07-5
• MF: C₁₁H₁₄BrFN₂
• MW: 273.144665241241
• CID: 6102189
• PubChem ID: 165957670
• Update Time: 2025-07-23

{1-(4-bromo-3-fluorophenyl)methylazetidin-2-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-(4-bromo-3-fluorophenyl)methylazetidin-2-yl}methanamine
• EN300-1282466
• 2171823-07-5
• {1-[(4-bromo-3-fluorophenyl)methyl]azetidin-2-yl}methanamine

• Inchi： 1S/C11H14BrFN2/c12-10-2-1-8(5-11(10)13)7-15-4-3-9(15)6-14/h1-2,5,9H,3-4,6-7,14H2
• InChI Key： MRPJWHVGONOQQP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1F)CN1CCC1CN

Computed Properties

• Exact Mass: 272.03244g/mol
• Monoisotopic Mass: 272.03244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.3Ų

Additional information on {1-(4-bromo-3-fluorophenyl)methylazetidin-2-yl}methanamine

Introduction to {1-(4-bromo-3-fluorophenyl)methylazetidin-2-yl}methanamine and Its Significance in Modern Chemical Biology

{1-(4-bromo-3-fluorophenyl)methylazetidin-2-yl}methanamine, a compound with the CAS number 2171823-07-5, represents a fascinating intersection of medicinal chemistry and pharmacological innovation. This compound, characterized by its intricate structural framework, has garnered significant attention in recent years due to its potential applications in the development of novel therapeutic agents. The presence of both bromo and fluoro substituents in its aromatic ring system enhances its pharmacological profile, making it a valuable scaffold for further chemical modifications and biological evaluations.

The molecular structure of {1-(4-bromo-3-fluorophenyl)methylazetidin-2-yl}methanamine consists of a benzene ring substituted with bromine at the 4-position and fluorine at the 3-position, linked to an azetidine ring through a methanamine moiety. This unique arrangement not only contributes to its distinct chemical properties but also opens up diverse possibilities for its functionalization. The azetidine ring, a six-membered heterocyclic compound, is known for its stability and versatility in drug design, often serving as a key pharmacophore in various bioactive molecules.

In the realm of modern chemical biology, the significance of {1-(4-bromo-3-fluorophenyl)methylazetidin-2-yl}methanamine lies in its potential as a building block for the synthesis of more complex and potent therapeutic agents. Researchers have been exploring its utility in developing compounds that target various biological pathways, including those implicated in cancer, inflammation, and neurodegenerative diseases. The halogenated aromatic ring system enhances binding affinity and metabolic stability, which are critical factors in drug development.

Recent studies have highlighted the compound's potential in inhibiting specific enzymes and receptors involved in disease progression. For instance, modifications to the azetidine ring have shown promise in developing inhibitors of kinases and other enzymes that play a role in signal transduction pathways. The bromo and fluoro substituents not only improve the compound's bioavailability but also allow for further derivatization, enabling the creation of libraries of analogs with tailored pharmacological properties.

The synthesis of {1-(4-bromo-3-fluorophenyl)methylazetidin-2-yl}methanamine involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. The process typically begins with the preparation of the bromo-fluoro benzene derivative, followed by nucleophilic substitution reactions to introduce the azetidine ring. The methanamine group is then incorporated through reductive amination or other suitable methods. Each step is meticulously optimized to ensure high yield and purity, which are essential for subsequent biological testing.

The pharmacological evaluation of {1-(4-bromo-3-fluorophenyl)methylazetidin-2-yl}methanamine has revealed intriguing properties that warrant further investigation. In vitro studies have demonstrated its ability to interact with various targets, including protein kinases and transcription factors. These interactions are often mediated by hydrogen bonding networks and hydrophobic interactions between the compound and its biological targets. The halogen atoms play a crucial role in these interactions by modulating electronic distributions and enhancing binding affinity.

One particularly notable area of research involves the use of {1-(4-bromo-3-fluorophenyl)methylazetidin-2-yl}methanamine as a lead compound for anticancer agents. Preclinical studies have shown that derivatives of this compound exhibit potent cytotoxic effects against multiple cancer cell lines. The mechanisms underlying these effects often involve inhibition of key signaling pathways that drive tumor growth and survival. Additionally, the compound's ability to induce apoptosis in cancer cells makes it an attractive candidate for further development.

The versatility of {1-(4-bromo-3-fluorophenyl)methylazetidin-2-yl}methanamine extends beyond oncology applications. Researchers are also exploring its potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. By modulating inflammatory pathways, this compound has shown promise in reducing inflammation and alleviating symptoms associated with these conditions. The dual functionality provided by the bromo and fluoro substituents allows for precise tuning of its pharmacological effects, making it adaptable to various therapeutic needs.

The future prospects for {1-(4-bromo-3-fluorophenyl)methylazetidin-2-yl}methanamine are vast and exciting. Advances in computational chemistry and high-throughput screening technologies are expected to accelerate the discovery of new derivatives with enhanced efficacy and reduced side effects. Additionally, collaborations between academic researchers and pharmaceutical companies will likely lead to more efficient synthetic routes and innovative drug formulations.

In conclusion, {1-(4-bromo-3-fluorophenyl)methylazetidin-2-yl}methanamine (CAS number 2171823-07-5) stands as a testament to the ingenuity of medicinal chemistry. Its unique structural features make it a valuable scaffold for developing novel therapeutic agents with applications across multiple disease areas. As research continues to uncover new possibilities for this compound, it is poised to make significant contributions to human health and well-being.